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Compound of Interest

Compound Name: Anthracene

Cat. No.: B3432726 Get Quote

This guide provides comprehensive safety protocols and logistical information for researchers,

scientists, and drug development professionals working with Anthracene. Adherence to these

procedures is critical for ensuring personal safety and maintaining a secure laboratory

environment.

Anthracene is a solid polycyclic aromatic hydrocarbon (PAH) used in the production of dyes

and as an intermediate in various chemical syntheses.[1] While a valuable compound, it

presents several health and environmental hazards that necessitate careful handling and

disposal. Exposure can cause irritation to the skin, eyes, and respiratory system.[2][3][4] A

notable characteristic is its ability to cause photosensitization, where skin exposure followed by

sunlight can lead to severe irritation.[2][5]

Hazard Identification and Personal Protective Equipment
(PPE)
Proper PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended PPE for handling Anthracene.
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Protection Type Specific Equipment Purpose

Eye and Face Protection

Chemical safety goggles with

side shields or a full-face

shield.[5]

To protect against airborne

dust particles and potential

chemical splashes.[5]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[5][6]

To prevent direct skin contact,

which can cause irritation and

photosensitization.[2][5]

Lab coat or chemical-resistant

coveralls.[5][7]

To protect skin and personal

clothing from contamination.[5]

Respiratory Protection

NIOSH-approved particulate

respirator (e.g., N95 or higher).

[5][8]

To prevent the inhalation of

dust particles, especially when

handling the powdered form.[5]

A respiratory protection

program meeting OSHA's 29

CFR 1910.134 and ANSI

Z88.2 requirements should be

followed.[9]

Operational Plan: Step-by-Step Handling Protocol
Follow these procedural steps to minimize risk when working with Anthracene.

1. Preparation and Precaution:

Training: Before working with Anthracene, ensure you are trained on its proper handling,

storage, and the associated hazards.[2]

Ventilation: Always handle Anthracene in a well-ventilated area. A chemical fume hood is

strongly recommended to minimize inhalation exposure.[10]

PPE Donning: Put on all required PPE as specified in the table above before entering the

handling area.[2][5]

Emergency Equipment: Ensure an eye wash fountain and emergency shower are

immediately accessible in the work area.[2] A chemical spill kit should also be readily
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available.[5]

2. Handling the Chemical:

Avoid Dust Generation: When weighing or transferring solid Anthracene, do so carefully to

avoid creating airborne dust.[8] Do not use dry sweeping for cleanup.[2] A wet method or a

vacuum is preferred to reduce dust during cleanup.[2]

Container Management: Keep containers tightly closed when not in use and store them in a

cool, well-ventilated, and dry place away from light.[2][10][11]

Incompatibilities: Anthracene is incompatible with strong oxidizing agents (like perchlorates,

peroxides, and nitrates), chromic acid, and calcium hypochlorite.[2] Avoid contact with these

substances.

3. Post-Handling Procedures:

Decontamination: Thoroughly clean all work surfaces with an appropriate solvent and

cleaning agent after handling is complete.[5]

Hand Washing: Wash hands thoroughly with soap and water immediately after exposure and

at the end of the work shift, even if no direct contact is known to have occurred.[2]

PPE Removal: Remove PPE carefully to avoid self-contamination and dispose of it as

hazardous waste.[5][6] Contaminated work clothes should not be taken home.[2]

Emergency Plan: Spill Response
Proper management of spills is critical to prevent exposure and environmental contamination.

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[5]

Alert: Notify your supervisor and the institutional Environmental Health and Safety (EHS)

department.

Ventilate: Ensure the area is well-ventilated to disperse any airborne dust.[5]

Remove Ignition Sources: Eliminate all potential sources of ignition from the vicinity.[2][12]
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Containment: If safe to do so, contain the spill to prevent it from spreading. For solid spills,

you can dampen the material with a solvent like acetone to prevent it from becoming

airborne.[13]

Cleanup:

Wear appropriate PPE, including respiratory protection, gloves, and a lab coat or full suit

for large spills.[7]

Use a chemical spill kit or absorbent paper dampened with acetone to collect the material.

[6][13]

Place all spilled material and cleanup supplies into a designated, sealed, and properly

labeled hazardous waste container.[6][12]

Decontaminate: Once the spilled material is removed, decontaminate the area thoroughly

with a solvent and then a soap and water solution.[13] Do not re-enter the area until it has

been verified as clean by a safety officer.[13]

Anthracene Spill Response Workflow
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Caption: Workflow for a safe and effective response to an Anthracene spill.
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Disposal Plan
All waste containing Anthracene must be treated as hazardous waste to prevent

environmental contamination.

Waste Collection: Collect all Anthracene waste, including contaminated labware (spatulas,

weigh boats), used cleanup materials, and disposable PPE, in a designated, sealed, and

puncture-resistant container.[5][6]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Anthracene," and list all components and their approximate percentages.[6]

Segregation: Keep solid and liquid waste in separate, appropriately labeled containers.[6]

Storage: Store the sealed waste container in a secondary containment bin within a

designated hazardous waste accumulation area.[6]

Disposal: Arrange for pickup and disposal through your institution's licensed professional

waste disposal service.[10] Do not dispose of Anthracene down the drain or in regular trash.

First Aid Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[4][9][11]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin and hair with running water and soap,

if available.[8][12] Seek medical advice if

irritation persists.[4] Avoid exposing the

contaminated skin to sunlight.[2]

Inhalation

Remove the person from the contaminated area

to fresh air. Keep them warm and at rest.[4][12]

If the person feels unwell, call a poison center or

doctor.[4]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water.[4][11] Seek immediate emergency

medical attention.[4]

Quantitative Data: Physical and Chemical Properties
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Property Value

Molecular Formula C₁₄H₁₀[9]

Molecular Weight 178.23 g/mol [9]

Appearance
Colorless to pale yellow, sand-like solid with a

bluish fluorescence.[2]

Melting Point 215 - 218 °C (419 - 424.4 °F)[7][9]

Boiling Point 340 - 342 °C (644 - 647.6 °F)[7][9]

Specific Gravity 1.25 @ 20 °C (Water = 1)[7]

Vapor Density 6.15 (Air = 1)[7][9]

Solubility in Water Insoluble[1][9]

Flash Point 121 °C (250 °F)[11]

Autoignition Temperature 540 °C (1004 °F)[11]

Lower Explosive Limit 0.6%[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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